Cas no 50-74-8 (2,3,4,5-Tetrachlorobenzoic acid)

• Product Name: 2,3,4,5-Tetrachlorobenzoic acid
• CAS No: 50-74-8
• MF: C₇H₂Cl₄O₂
• MW: 259.901578426361
• MDL: MFCD00061126
• CID: 33495
• PubChem ID: 87559147
• Update Time: 2025-05-20

2,3,4,5-Tetrachlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrachlorobenzoic acid
• 2,3,4,5-tetrachloro-benzoic acid
• 2,3,4,5-tetrachloro-benzoicaci
• 2,3'-DIMETHOXYBENZOPHENONE
• 2.3.4.5-Tetrachlor-benzoesaeure
• 3,4,5,6-tetrachlorobenzoic acid
• 2,3,4,5-Tetrachlorobenzoicacid
• Benzoic acid, 2,3,4,5-tetrachloro-
• FUXMTEKFGUWSNC-UHFFFAOYSA-N
• Benzoic acid, tetrachloro-
• tetrachlorobenzoic acid
• PubChem20579
• C7H2Cl4O2
• Benzoic acid,2,3,4,5-tetrachloro-
• 2,4,5,6(1H,3H)-Pyrimidinetetraone
• AS04567
• H599
• A828281
• CS-0213104
• AKOS015963373
• BRN 1968627
• MFCD00061126
• DTXSID20870383
• AC-19970
• AI3-33359
• FT-0698492
• 50-74-8
• SCHEMBL1437003
• 2,3,4,5-Tetrachloro Benzoic Acid
• LS-38293
• T2378
• 27358-02-7
• s10913
• SY053103
• DB-019639
• DTXCID20818109

• MDL： MFCD00061126
• Inchi： 1S/C7H2Cl4O2/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H,(H,12,13)
• InChI Key： FUXMTEKFGUWSNC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(=O)O)Cl)Cl)Cl
• BRN： 1968627

Computed Properties

• Exact Mass: 257.88100
• Monoisotopic Mass: 257.881
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• XLogP3: 4

Experimental Properties

• Color/Form: White or off white crystalline powder
• Density: 1.735 g/cm3
• Melting Point: 195 °C
• Boiling Point: 362.9°C at 760 mmHg
• Flash Point: 173.3°C
• Refractive Index: 1.622
• PSA: 37.30000
• LogP: 3.99840
• Solubility: Not determined
• Vapor Pressure: 6.65E-06mmHg at 25°C

2,3,4,5-Tetrachlorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：DH6833000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,3,4,5-Tetrachlorobenzoic acid

2,3,4,5-Tetrachlorobenzoic Acid (CAS No. 50-74-8): An Overview of Its Properties, Applications, and Recent Research

2,3,4,5-Tetrachlorobenzoic acid (CAS No. 50-74-8) is a chlorinated aromatic compound with a molecular formula of C₇H₂Cl₄O₂. This compound is characterized by its high chlorine content and the presence of a carboxylic acid functional group. These structural features contribute to its unique chemical properties and diverse applications in various scientific and industrial fields.

The molecular weight of 2,3,4,5-tetrachlorobenzoic acid is approximately 231.93 g/mol. It is a white to off-white crystalline solid at room temperature and has a melting point ranging from 186 to 188°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and acetone. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

In terms of chemical stability, 2,3,4,5-tetrachlorobenzoic acid is relatively stable under normal conditions. However, it can undergo hydrolysis in strongly acidic or basic environments, leading to the formation of tetrachlorobenzene and carbon dioxide. This stability makes it a valuable intermediate in the synthesis of other chlorinated compounds and derivatives.

The environmental impact of 2,3,4,5-tetrachlorobenzoic acid has been a subject of recent research due to its potential persistence and bioaccumulation in ecosystems. Studies have shown that while the compound itself is not highly toxic to aquatic organisms at low concentrations, its breakdown products can pose environmental risks. Therefore, careful handling and disposal practices are recommended to minimize environmental exposure.

In the pharmaceutical industry, 2,3,4,5-tetrachlorobenzoic acid has found applications as an intermediate in the synthesis of certain drugs and pharmaceuticals. Its unique structure allows for the introduction of specific functional groups that can enhance the pharmacological properties of the final product. For example, recent research has explored its use in the development of novel antimicrobial agents and anticancer drugs.

Agricultural applications of 2,3,4,5-tetrachlorobenzoic acid have also been investigated. The compound's ability to inhibit certain enzymes involved in plant metabolism makes it a potential candidate for herbicides and plant growth regulators. However, its use in this context requires further study to ensure environmental safety and efficacy.

In the materials science field, 2,3,4,5-tetrachlorobenzoic acid has been used as a precursor for the synthesis of advanced materials with unique properties. For instance, it has been employed in the development of conductive polymers and nanomaterials with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, energy storage devices, and other high-tech industries.

Recent research advancements have shed light on the potential therapeutic applications of 2,3,4,5-tetrachlorobenzoic acid derivatives. A study published in the *Journal of Medicinal Chemistry* reported that certain derivatives exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Another study in *Cancer Research* highlighted the antiproliferative effects of these derivatives on various cancer cell lines.

The synthesis of 2,3,4,5-tetrachlorobenzoic acid typically involves the chlorination of benzoic acid followed by further chlorination steps to achieve the desired substitution pattern. Various methods have been developed to optimize this process, including catalytic chlorination using metal catalysts and electrochemical methods. These advancements have improved the yield and purity of the final product.

In conclusion, 2,3,4,5-tetrachlorobenzoic acid (CAS No. 50-74-8) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an important intermediate in pharmaceutical synthesis and a valuable precursor for advanced materials development. Ongoing research continues to explore new uses and improve our understanding of its behavior in different contexts.